Cas no 27640-12-6 (Benzenepropanamine, N,N-diethyl-)

• Product Name: Benzenepropanamine, N,N-diethyl-
• CAS No: 27640-12-6
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 1432271
• Update Time: 2024-08-15

Benzenepropanamine, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, N,N-diethyl-
• N,N-diethyl-3-phenylpropan-1-amine

• Inchi： 1S/C13H21N/c1-3-14(4-2)12-8-11-13-9-6-5-7-10-13/h5-7,9-10H,3-4,8,11-12H2,1-2H3
• InChI Key： FPPYFDBIUGVMNA-UHFFFAOYSA-N
• SMILES： C1(CCCN(CC)CC)=CC=CC=C1

Computed Properties

• Exact Mass: 191.16753

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 111-113 °C(Press: 0.9 Torr)
• PSA: 3.24
• pka: 10.41±0.25(Predicted)